N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C23H19N3O3S/c1-15-5-7-18-21(12-15)30-23(25-18)26(14-17-4-2-3-9-24-17)22(27)16-6-8-19-20(13-16)29-11-10-28-19/h2-9,12-13H,10-11,14H2,1H3
• InChI Key: XAOACNUKCOZNBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C23H19N3O3S
• Molecular Weight: 417.5 g/mol
• CAS No.: 899964-50-2

Description

N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide is a useful research compound. Its molecular formula is C23H19N3O3S and its molecular weight is 417.48. The purity is usually 95%.
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Scientific Research Applications

Nanoadsorbent Development

The synthesis and application of similar compounds in creating novel magnetic nanoadsorbents for environmental purposes have been explored. For instance, N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide (DPD) was synthesized and used to modify the surface of Fe3O4 nanoparticles, creating an efficient nanoadsorbent for removing Zn2+ and Cd2+ ions from industrial wastes. The study highlighted the potential of such compounds in environmental cleanup and waste management processes due to their high adsorption capacity, stability, and reusability (Zargoosh et al., 2015).

Synthetic Chemistry

The compound and its structural analogs have been utilized in synthetic chemistry to create novel heterocyclic compounds. These efforts aim to develop new materials with potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The synthetic routes often involve innovative methods, such as microwave-assisted synthesis, to improve yield and efficiency. For example, microwave-assisted synthesis was employed to create novel Pyrido[3,2-f][1,4]thiazepines, demonstrating the utility of such compounds in expanding the chemical space of heterocyclic compounds (Faty et al., 2011).

Antibacterial and Antifungal Agents

Research has also been conducted on the development of antibacterial and antifungal agents using similar compounds. The structural features of these molecules, such as the thiazole ring, contribute to their biological activity. Studies have shown that derivatives of such compounds can exhibit significant antimicrobial activity against a range of bacterial and fungal pathogens, highlighting their potential in addressing antimicrobial resistance challenges (Suresh et al., 2016).

Antihypertensive Agents

Compounds with similar structural motifs have been investigated for their potential as antihypertensive agents. The synthesis and pharmacological evaluation of derivatives have shown promising results in preclinical models, suggesting potential applications in developing new treatments for hypertension (Abdel-Wahab et al., 2008).